Cas no 191726-00-8 (2-(pyrimidin-2-yl)propanal)

• Product Name: 2-(pyrimidin-2-yl)propanal
• CAS No: 191726-00-8
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 1019891
• PubChem ID: 21835221
• Update Time: 2025-04-20

2-(pyrimidin-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidineacetaldehyde, alpha-methyl- (9CI)
• 2-(pyrimidin-2-yl)propanal
• pyrimidylpropionaldehyde
• 2-pyrimidin-2-ylpropanal
• SCHEMBL8431765
• DA-08734
• EN300-1845667
• 191726-00-8

• Inchi： 1S/C7H8N2O/c1-6(5-10)7-8-3-2-4-9-7/h2-6H,1H3
• InChI Key： CJPOPRVIBYLJHY-UHFFFAOYSA-N
• SMILES： O=CC(C)C1N=CC=CN=1

Computed Properties

• Exact Mass: 136.06374
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85